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Compound of Interest

Compound Name: Dodonaflavonol

Cat. No.: B592822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodonaflavonol is a naturally occurring flavonoid, a class of polyphenolic secondary

metabolites found in a variety of plants. Flavonoids are of significant interest to the scientific

community due to their diverse pharmacological activities. This technical guide provides a

comprehensive overview of the known physicochemical properties and solubility of

Dodonaflavonol, intended to support research and development efforts. While specific

experimental data for some properties of Dodonaflavonol are not readily available in public

literature, this guide also furnishes general experimental protocols and data for structurally

related flavonoids to serve as a valuable reference.

Physicochemical Properties
The fundamental physicochemical properties of a compound are critical for understanding its

behavior in biological systems and for formulation development. While some specific

experimental values for Dodonaflavonol are not available, the following table summarizes the

known data and provides context with related well-studied flavonoids, kaempferol and

quercetin.
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Property Dodonaflavonol Kaempferol Quercetin

Molecular Formula C₂₈H₃₂O₉[1] C₁₅H₁₀O₆ C₁₅H₁₀O₇[2]

Molecular Weight 512.55 g/mol [1] 286.24 g/mol 302.24 g/mol [2]

Melting Point Data not available 276-278 °C 316-317 °C

Boiling Point Data not available Data not available Data not available

pKa Data not available

Multiple values

reported (e.g., 7.1,

8.7, 11.3)

Multiple values

reported (e.g., 5.3-8.5)

Appearance
Likely a yellow solid,

typical for flavonols
Yellow powder[3] Yellow solid

Solubility Profile
The solubility of a compound is a determining factor in its absorption, distribution, metabolism,

and excretion (ADME) profile, as well as its utility in various experimental assays.

Solvent Dodonaflavonol Solubility
General Flavonoid
Solubility

Water Data not available

Generally low, though

derivatives can have enhanced

solubility.[4][5]

Ethanol Data not available Soluble

DMSO
Soluble (commercially

available as a 10 mM solution)
Very soluble

Methanol Data not available Soluble

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Dodonaflavonol are not explicitly published. However, the following methodologies are
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standard for the characterization of flavonoids and would be applicable.

Isolation and Purification of Flavonoids from Dodonaea
viscosa
The isolation of flavonoids from their natural source is a critical first step for detailed

characterization. The following is a general workflow based on methods reported for Dodonaea

viscosa.[6][7][8][9]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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